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Compound of Interest

Methyl 7-hydroxybenzo[d]
Compound Name:
[1,3]dioxole-5-carboxylate

Cat. No.: B123838

An In-depth Technical Guide to Methyl 7-
hydroxybenzo[d]dioxole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 7-hydroxybenzo[d]dioxole-5-
carboxylate, detailing its chemical structure, properties, synthesis, and relevance in various
research and development fields.

Core Chemical Identity

Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate is an organic compound featuring a
benzodioxole core. This heterocyclic moiety is a common scaffold in medicinal chemistry and
natural products. The molecule is further substituted with a hydroxyl group and a methyl ester,
making it a valuable intermediate for more complex molecular architectures.

Chemical Structure

The fundamental structure consists of a benzene ring fused to a 1,3-dioxole ring. A hydroxyl (-
OH) group is attached at the 7-position, and a methyl carboxylate (-COOCHSs) group is at the 5-
position.

Caption: 2D Structure of Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate.
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Chemical Formula and Properties

The key physicochemical properties of the compound are summarized below.

Property Value Reference
CAS Number 116119-01-8 [11[2][3]
Molecular Formula CoHsOs [11[2][3]
Molecular Weight 196.16 g/mol [11[3]

White amorphous powder /
Appearance ) ] [1]

White solid

Soluble in Chloroform-d
Solubility (CDCI3), Dichloromethane [3]
(DCM), Ethanol, Ethyl Acetate

- Store at room temperature
Storage Conditions ] [3]
under an inert atmosphere

Experimental Protocols: Synthesis

The synthesis of Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate typically starts from methyl
gallate. The following protocol outlines a common synthetic route.[1]

Synthesis from Methyl Gallate

This procedure involves the reaction of methyl gallate with a methyleneating agent, such as
dibromomethane or diiodomethane, in the presence of a base to form the methylenedioxy
bridge.

Reagents and Materials:
o Methyl gallate
e Potassium carbonate (K2COs) or Potassium hydrogen carbonate (KHCO3)

e Dibromomethane (CH2zBr2) or Diiodomethane (CH:l2)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/synthesis/116119-01-8.htm
https://www.chemsrc.com/en/cas/116119-01-8_155148.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62522890.htm
https://www.chemicalbook.com/synthesis/116119-01-8.htm
https://www.chemsrc.com/en/cas/116119-01-8_155148.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62522890.htm
https://www.chemicalbook.com/synthesis/116119-01-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62522890.htm
https://www.chemicalbook.com/synthesis/116119-01-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62522890.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62522890.htm
https://www.chemicalbook.com/synthesis/116119-01-8.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dimethyl sulfoxide (DMSO) or Dichloromethane (DCM)

Ethyl acetate

Hexane

Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography
Detailed Methodology:

o Reaction Setup: Dissolve methyl gallate (1 equivalent) and potassium carbonate (approx. 1
equivalent) in an appropriate solvent like DMSO in a reaction flask.

» Addition of Reagent: Add dibromomethane (approx. 1.2 equivalents) to the solution.

o Reaction Conditions: Heat the mixture at 60°C for approximately 1.5 hours under an inert
nitrogen atmosphere.[1]

o Work-up: After cooling, pour the reaction mixture into water and extract the product with a
suitable organic solvent such as ether or ethyl acetate.[1]

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude product.[1]

 Final Purification: Purify the residue by column chromatography on silica gel, using a solvent
system like 15% ethyl acetate in hexane as the eluent, to obtain the pure Methyl 7-
hydroxybenzo[d]dioxole-5-carboxylate as a white solid.[1]
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Starting Materials:

Methyl Gallate, K2COs, CH2Br2, DMSO

Dissolve reactants in DMSO
under Nitrogen atmosphere

Heat mixture to 60°C
for 1.5 hours

Y
Cool reaction to
room temperature

'

Pour into water and perform
liquid-liquid extraction with Ether/Ethyl Acetate

(= )

Combine organic layers and dry
over anhydrous NazSOa

Concentrate under
reduced pressure

Purify via Silica Gel
Column Chromatography
(Eluent: 15% Ethyl Acetate/Hexane)

l

Final Product:

Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate
(White Solid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of the target compound.
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Analytical Characterization

Structural confirmation and purity assessment of Methyl 7-hydroxybenzo[d]dioxole-5-

carboxylate are typically achieved using standard analytical techniques.

Analytical Technique

Purpose

Nuclear Magnetic Resonance (NMR)

1H and 3C NMR spectroscopy to confirm the
chemical structure and connectivity of atoms.
Synthesis reports confirm the structure via
NMR.[1]

Mass Spectrometry (MS)

To determine the molecular weight and
fragmentation pattern, confirming the molecular

formula.

Infrared Spectroscopy (IR)

To identify characteristic functional groups such
as the hydroxyl (-OH), ester carbonyl (C=0),
and C-O ether linkages.

Elemental Analysis

To determine the percentage composition of C,
H, and O, further verifying the empirical and

molecular formula.

Note: Specific spectral data can be obtained from suppliers or chemical databases such as

ChemicalBook.[4]

Applications and Research Relevance

While specific applications for Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate are not

extensively documented in the provided results, its core structure, benzodioxole, is of

significant interest in drug discovery and fine chemical synthesis.

e Pharmaceutical Intermediates: Benzodioxole derivatives are crucial building blocks for

synthesizing biologically active molecules. They are found in compounds developed as anti-

inflammatory, antibacterial, and anti-epileptic drugs.[5][6]
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o Pesticide Synthesis: This class of compounds serves as a precursor for various agricultural
chemicals, including insecticides and fungicides.[5][6]

» Organic Synthesis: As a functionalized heterocyclic compound, it is a key reagent for
constructing more complex molecular frameworks.[5]

» Fragrances and Dyes: The benzodioxole scaffold is also used in the synthesis of specialty
fragrances and functional dyes.[5][6]

The presence of both a hydroxyl and a methyl ester group on the ring provides two distinct
points for further chemical modification, enhancing its utility as a versatile intermediate for
creating libraries of compounds for screening and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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